E3 ligase Ligand 2 (Thalidomide-OH)

• CAS No.: 5054-59-1
• Product Name: E3 ligase Ligand 2 (Thalidomide-OH)
• Molecular Formula: C₁₃H₁₀N₂O₅
• Molecular Weight: 274.23 g/mol
• IUPAC Name: 2-(2,6-dioxopiperidin-3-yl)-4-hydroxyisoindole-1,3-dione
• Standard InChI: InChI=1S/C13H10N2O5/c16-8-3-1-2-6-10(8)13(20)15(12(6)19)7-4-5-9(17)14-11(7)18/h1-3,7,16H,4-5H2,(H,14,17,18)
• Standard InChIKey: XMPJICVFSDYOEG-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)O
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)O
• Description: E3 ligase Ligand 2 (4-Hydroxy-thalidomide) is a thalidomide-based cereblon ligand used in the recruitment of CRBN protein. It can be connected to the ligand for protein by a linker to form PROTACs. Thalidomide may exert anti-angiogenic effect in isolated blood vessels and endothelial cells. E3 ligase Ligand 2 is a putative hydroxylated thalidomide metabolite. E3 ligase Ligand 2 has weak anti-angiogenic activity.
• Purity: 98%
• Synonyms: 5054-59-1; 4-Hydroxy thalidomide; E3 ligase Ligand 2; Thalidomide-OH; Cereblon ligand 2; 2-(2,6-dioxopiperidin-3-yl)-4-hydroxyisoindoline-1,3-dione
• Reference: 1: Marks MG, et al. Effects of putative hydroxylated thalidomide metabolites on blood vessel density in the chorioallantoic membrane (CAM) assay and on tumor and endothelial cell proliferation. Biol Pharm Bull. 2002 May;25(5):597-604.; ; ; 2: Leandro JA.
• PubChem Compound: 11778087
• Last Modified: Nov 11 2021